Cancer
  • tBID
    tBID
    • Cat. No.:
    • B560645
    • CAS No.:
    • Molecular Formula:
    • C11H3Br4N3O2
    • Molecular Weight:
    • 528.78 g/mol
    Description
    tBID is a selective inhibitor of homeodomain–interacting protein kinase 2 (HIPK2) with an IC50 of  0.33 µM.
    - +
  • Laduviglusib trihydrochloride
    Laduviglusib trihydrochloride
    • Cat. No.:
    • B560650
    • CAS No.:
    • 1782235-14-6
    • Molecular Formula:
    • C22H21Cl5N8
    • Molecular Weight:
    • 574.7 g/mol
    Description
    CHIR-99021 trihydrochloride is a GSK-3α/β inhibitor with IC50 of 10 nM/6.7 nM;  > 500-fold selectivity for GSK-3 versus its closest homologs CDC2 and ERK2, as well as other protein kinases. ...
    - +
  • Branaplam
    Branaplam
    • Cat. No.:
    • B560654
    • CAS No.:
    • 1562338-42-4
    • Molecular Formula:
    • C22H27N5O2
    • Molecular Weight:
    • 393.5 g/mol
    Description
    Branaplam is under investigation in clinical trial NCT02268552 (An Open Label Study of LMI070 (Branaplam) in Type 1 Spinal Muscular Atrophy (SMA)).
    BRANAPLAM is a small molecule drug with a maximum clinical t...
    - +
  • Gsk-J4
    Gsk-J4
    • Cat. No.:
    • B560661
    • CAS No.:
    • 1373423-53-0
    • Molecular Formula:
    • C24H27N5O2
    • Molecular Weight:
    • 417.5 g/mol
    Description
    3-[[2-(2-pyridinyl)-6-(1,2,4,5-tetrahydro-3-benzazepin-3-yl)-4-pyrimidinyl]amino]propanoic acid ethyl ester is an organonitrogen heterocyclic compound.
    a JMJD3 inhibitor;  structure in first source...
    - +
  • LY-2584702 tosylate salt
    LY-2584702 tosylate salt
    • Cat. No.:
    • B560664
    • CAS No.:
    • Molecular Formula:
    • C28H27F4N7O3S
    • Molecular Weight:
    • 617.6 g/mol
    Description
    a selective, ATP-competitive p70S6K inhibitor with IC50 of 4 nM
    LY-2584702 tosylate salt is an orally available inhibitor of p70S6K signaling;  inhibits p70S6K and prevents phosphorylation of the S6 su...
    - +
  • MMAF Hydrochloride
    MMAF Hydrochloride
    • Cat. No.:
    • B560668
    • CAS No.:
    • Molecular Formula:
    • C39H66ClN5O8
    • Molecular Weight:
    • 768.4 g/mol
    Description
    MMAF hydrochloride is an antitubulin agent that inhibit cell division;  inhibits H3397 cell growth with an IC50 of 105 nM.
    - +
  • c-Kit-IN-1
    c-Kit-IN-1
    • Cat. No.:
    • B560669
    • CAS No.:
    • Molecular Formula:
    • C26H21F2N5O3
    • Molecular Weight:
    • 489.5 g/mol
    Description
    c-Kit-IN-1 is a dual inhibitor of c-Kit and c-MET (IC50s = <0.2 µM for both). It also inhibits VEGFR2, PDGFRα, and PDGFRβ (IC50s = <2, <10, and <10 µM, respectively). c-Kit-IN-1 inhibits EBC-1 lung cancer cell p...
    - +
  • AZ505 ditrifluoroacetate
    AZ505 ditrifluoroacetate
    • Cat. No.:
    • B560670
    • CAS No.:
    • Molecular Formula:
    • C33H40Cl2F6N4O8
    • Molecular Weight:
    • 805.6 g/mol
    Description
    Protein lysine methyltransferase (PKMT) inhibitor
    AZ505 ditrifluoroacetate is a potent and selective SMYD2 inhibitor with IC50 of 0.12 μM.
    - +
  • Dorsomorphin dihydrochloride
    Dorsomorphin dihydrochloride
    • Cat. No.:
    • B560671
    • CAS No.:
    • Molecular Formula:
    • C24H27Cl2N5O
    • Molecular Weight:
    • 472.4 g/mol
    Description
    Dorsomorphin (hydrochloride) is a potent, reversible inhibitor of AMP kinase (AMPK;  Ki = 109 nM) that does not exhibit significant activity on structurally related kinases, including ZAPK, SYK, PKCθ, PKA, ...
    - +
  • (R)-(-)-JQ1 Enantiomer
    (R)-(-)-JQ1 Enantiomer
    • Cat. No.:
    • B560675
    • CAS No.:
    • 1268524-71-5
    • Molecular Formula:
    • C23H25ClN4O2S
    • Molecular Weight:
    • 457.0 g/mol
    Description
    LSM-6333 is an organonitrogen heterocyclic compound, an organosulfur heterocyclic compound and a tert-butyl ester.
    - +
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